Cas no 648891-34-3 (Benzonitrile, 4,4'-[(5-hydroxy-4-nitro-1,3-phenylene)bis(oxy)]bis-)
648891-34-3 structure
Product Name:Benzonitrile, 4,4'-[(5-hydroxy-4-nitro-1,3-phenylene)bis(oxy)]bis-
CAS No:648891-34-3
MF:C20H11N3O5
MW:373.318444490433
CID:413466
PubChem ID:71378184
Update Time:2025-04-19
Benzonitrile, 4,4'-[(5-hydroxy-4-nitro-1,3-phenylene)bis(oxy)]bis- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4,4'-[(5-hydroxy-4-nitro-1,3-phenylene)bis(oxy)]bis-
- 4-[3-(4-cyanophenoxy)-5-hydroxy-4-nitrophenoxy]benzonitrile
- 648891-34-3
- 4,4'-[(5-Hydroxy-4-nitro-1,3-phenylene)bis(oxy)]dibenzonitrile
- DTXSID60800806
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- Inchi: 1S/C20H11N3O5/c21-11-13-1-5-15(6-2-13)27-17-9-18(24)20(23(25)26)19(10-17)28-16-7-3-14(12-22)4-8-16/h1-10,24H
- InChI Key: HMUSXSWFJHVMMD-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C#N)=CC=1)C1C=C(C=C(C=1[N+](=O)[O-])O)OC1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 373.06993
- Monoisotopic Mass: 373.06987046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 631
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 132Ų
Experimental Properties
- PSA: 129.41
Benzonitrile, 4,4'-[(5-hydroxy-4-nitro-1,3-phenylene)bis(oxy)]bis- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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